Cas no 1281687-92-0 ((E)-2-(4-chlorophenyl)-N-cyclopropyl-N-(pyridin-4-ylmethyl)ethenesulfonamide)

• Product Name: (E)-2-(4-chlorophenyl)-N-cyclopropyl-N-(pyridin-4-ylmethyl)ethenesulfonamide
• CAS No: 1281687-92-0
• MF: C₁₇H₁₇ClN₂O₂S
• MW: 348.847081899643
• CID: 5681865
• PubChem ID: 53513781
• Update Time: 2025-05-21

(E)-2-(4-chlorophenyl)-N-cyclopropyl-N-(pyridin-4-ylmethyl)ethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-cyclopropyl-N-[(pyridin-4-yl)methyl]ethene-1-sulfonamide
• 1281687-92-0
• EN300-26586168
• (E)-2-(4-chlorophenyl)-N-cyclopropyl-N-(pyridin-4-ylmethyl)ethenesulfonamide
• Z133956028

• Inchi： 1S/C17H17ClN2O2S/c18-16-3-1-14(2-4-16)9-12-23(21,22)20(17-5-6-17)13-15-7-10-19-11-8-15/h1-4,7-12,17H,5-6,13H2/b12-9+
• InChI Key： YBDCRUWZCQRDLG-FMIVXFBMSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(N(CC1C=CN=CC=1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 348.0699267g/mol
• Monoisotopic Mass: 348.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (E)-2-(4-chlorophenyl)-N-cyclopropyl-N-(pyridin-4-ylmethyl)ethenesulfonamide

Comprehensive Overview of (E)-2-(4-chlorophenyl)-N-cyclopropyl-N-(pyridin-4-ylmethyl)ethenesulfonamide (CAS No. 1281687-92-0)

(E)-2-(4-chlorophenyl)-N-cyclopropyl-N-(pyridin-4-ylmethyl)ethenesulfonamide (CAS No. 1281687-92-0) is a sulfonamide derivative with a unique molecular structure that combines a chlorophenyl group, a cyclopropyl ring, and a pyridinylmethyl moiety. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Researchers are particularly interested in its sulfonamide backbone, which is known for its versatility in biological interactions, making it a promising candidate for targeting various enzymes and receptors.

The E-configuration of the ethene bridge in (E)-2-(4-chlorophenyl)-N-cyclopropyl-N-(pyridin-4-ylmethyl)ethenesulfonamide is critical for its stereospecificity, which can influence its binding affinity and selectivity. This aspect is often explored in computational chemistry and molecular docking studies, as users frequently search for terms like "sulfonamide derivatives in drug design" or "E-configuration impact on bioactivity". The compound's 4-chlorophenyl group is another focal point, as halogenated aromatic rings are commonly used to enhance lipophilicity and metabolic stability in pharmaceutical compounds.

In recent years, the demand for small molecule inhibitors and kinase modulators has surged, and (E)-2-(4-chlorophenyl)-N-cyclopropyl-N-(pyridin-4-ylmethyl)ethenesulfonamide fits into this niche. Its pyridin-4-ylmethyl moiety is particularly noteworthy, as pyridine derivatives are frequently employed in the design of kinase inhibitors. This aligns with trending searches such as "pyridine-based therapeutics" and "sulfonamide kinase inhibitors", reflecting the compound's relevance in current research.

The synthesis of (E)-2-(4-chlorophenyl)-N-cyclopropyl-N-(pyridin-4-ylmethyl)ethenesulfonamide typically involves multi-step organic reactions, including sulfonylation and cyclopropanation. Chemists often optimize these processes to improve yield and purity, addressing common queries like "efficient synthesis of sulfonamides" or "cyclopropyl group introduction methods". The compound's CAS No. 1281687-92-0 serves as a unique identifier in chemical databases, facilitating its retrieval for patent reviews or regulatory submissions.

Beyond its pharmaceutical potential, (E)-2-(4-chlorophenyl)-N-cyclopropyl-N-(pyridin-4-ylmethyl)ethenesulfonamide is also studied for its physicochemical properties. Researchers investigate its solubility, stability, and partition coefficient (logP), which are crucial for drug formulation. These topics resonate with search trends like "sulfonamide solubility challenges" and "logP prediction for drug candidates", highlighting the compound's interdisciplinary appeal.

In conclusion, (E)-2-(4-chlorophenyl)-N-cyclopropyl-N-(pyridin-4-ylmethyl)ethenesulfonamide (CAS No. 1281687-92-0) represents a compelling case study in modern medicinal chemistry. Its structural features and potential applications align with high-interest topics in the scientific community, making it a valuable subject for further exploration. Whether for academic research or industrial innovation, this compound continues to inspire inquiries into "sulfonamide-based drug discovery" and "halogenated aromatic compounds in therapeutics".